4-Amino-4-(3,4-dichlorophenyl)butanoic acid

• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol
• IUPAC Name: 4-amino-4-(3,4-dichlorophenyl)butanoic acid
• InChI: InChI=1S/C10H11Cl2NO2/c11-7-2-1-6(5-8(7)12)9(13)3-4-10(14)15/h1-2,5,9H,3-4,13H2,(H,14,15)
• InChI Key: XXABZGITVFYWRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CCC(=O)O)N)Cl)Cl

Description

4-Amino-4-(3,4-dichlorophenyl)butanoic acid (CAS: 1097824-74-2) is a chiral β-amino acid derivative characterized by a butanoic acid backbone substituted with an amino group and a 3,4-dichlorophenyl ring at the C4 position. Its molecular formula is C₁₀H₁₀Cl₂NO₂, with a molecular weight of 247.10 g/mol. It serves as a key intermediate in pharmaceutical synthesis, particularly in peptide modifications and receptor-targeted drug design. The presence of chlorine atoms at the 3,4-positions of the phenyl ring influences electronic properties and steric interactions, making it distinct from non-halogenated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-4-(3,4-dichlorophenyl)butanoic acid typically involves the reaction of 3,4-dichlorobenzaldehyde with nitromethane to form 3,4-dichlorophenyl-2-nitropropene. This intermediate is then reduced using a suitable reducing agent, such as hydrogen in the presence of a palladium catalyst, to yield 3,4-dichlorophenyl-2-aminopropane. The final step involves the carboxylation of this intermediate to produce 4-Amino-4-(3,4-dichlorophenyl)butanoic acid .

Industrial Production Methods

Industrial production methods for 4-Amino-4-(3,4-dichlorophenyl)butanoic acid often involve large-scale synthesis using similar reaction pathways as described above. The process is optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and pH to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4-Amino-4-(3,4-dichlorophenyl)butanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The dichlorophenyl group can be reduced to form the corresponding phenyl derivative.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide or potassium thiolate are employed under basic conditions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of substituted phenyl derivatives with various functional groups.

Scientific Research Applications

4-Amino-4-(3,4-dichlorophenyl)butanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic effects, particularly in the development of drugs targeting neurological disorders.

Industry: Utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-4-(3,4-dichlorophenyl)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, while the dichlorophenyl group can engage in hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

(a) 3,4-Dichlorophenyl vs. 2,4-Dichlorophenyl Derivatives

• 3,4-Dichlorophenyl substitution (as in the target compound) creates a sterically hindered environment due to adjacent chlorine atoms, reducing rotational freedom of the phenyl ring compared to 2,4-dichlorophenyl analogs (e.g., (R)-3-Amino-4-(2,4-dichlorophenyl)butanoic acid hydrochloride, CAS 331847-11-1).
• In contrast, 2,4-dichloro analogs exhibit a meta-para chlorine distribution, altering dipole moments and solubility profiles .

(b) Fluorinated Analogs

• 3,4-Difluorophenyl Derivatives (e.g., (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride, CAS 269396-58-9) replace chlorine with fluorine.

Stereochemical Variants

• (S)- and (R)-Enantiomers: The target compound’s enantiomers (e.g., (S)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride, CAS 270063-50-8) exhibit distinct biological activities.

Protected Derivatives

• Boc- and Fmoc-Protected Versions: Derivatives like Boc-(R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid (CAS 269396-56-7) and Fmoc-(S)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid (CAS 270063-52-0) are tailored for solid-phase peptide synthesis. The Boc group offers acid-labile protection, while the Fmoc group is base-sensitive, enabling orthogonal deprotection strategies .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Amino-4-(3,4-dichlorophenyl)butanoic acid	1097824-74-2	C₁₀H₁₀Cl₂NO₂	247.10	Zwitterionic form, strong H-bonding
(S)-Enantiomer hydrochloride	270063-50-8	C₁₀H₁₁Cl₃NO₂	284.57	≥95% purity, peptide synthesis
(R)-3-Amino-4-(2,4-dichlorophenyl)butanoic acid HCl	331847-11-1	C₁₀H₁₁Cl₃NO₂	284.57	Altered dipole moment, reduced steric hindrance
Fmoc-(S)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid	270063-52-0	C₂₅H₂₁Cl₂NO₄	470.35	Base-labile protection, solid-phase synthesis

Biological Activity

4-Amino-4-(3,4-dichlorophenyl)butanoic acid (also known as 4-amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride) is a synthetic compound with significant implications in pharmacological research, particularly concerning its interaction with neurotransmitter systems. This article delves into its biological activity, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

The compound has a molecular formula of C10H12Cl2N2O2 and a CAS number of 1251923-47-3. Its structure features an amino group and a dichlorophenyl group attached to a butanoic acid backbone. The presence of chlorine atoms enhances its reactivity and biological activity, making it a subject of interest in pharmacological studies.

4-Amino-4-(3,4-dichlorophenyl)butanoic acid primarily interacts with gamma-aminobutyric acid (GABA) receptors, which are crucial for inhibitory neurotransmission in the central nervous system. Its dual role as both an agonist and antagonist at these receptors allows it to modulate neuronal excitability, which is particularly relevant for conditions such as anxiety and epilepsy .

Interaction with GABA Receptors

• Agonist Activity : The compound enhances the effects of GABA by binding to the receptor and facilitating its action.
• Antagonist Activity : It can also inhibit GABA receptor activity under certain conditions, providing a unique profile that may be exploited therapeutically.

Biological Activity and Therapeutic Applications

Research indicates that 4-amino-4-(3,4-dichlorophenyl)butanoic acid may have potential therapeutic applications in various neurological disorders due to its ability to modulate GABAergic signaling. Some key findings include:

• Neuropathic Pain : Studies have shown that compounds similar to 4-amino-4-(3,4-dichlorophenyl)butanoic acid can inhibit GABA uptake, making them potential candidates for treating neuropathic pain .
• Anxiety Disorders : By enhancing GABAergic transmission, the compound could help alleviate symptoms associated with anxiety disorders.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Study on GABA Transporters : A study demonstrated that derivatives of butanoic acid could effectively inhibit GABA transporters (mGAT1–4), showing promise for treating conditions related to GABA imbalances .
• Pharmacological Evaluation : Research has indicated that structural modifications can enhance the binding affinity to GABA receptors, suggesting avenues for developing more effective therapeutic agents based on this compound .

Comparative Analysis with Similar Compounds

The following table summarizes key structural features and biological activities of compounds related to 4-amino-4-(3,4-dichlorophenyl)butanoic acid:

Compound Name	Structural Features	Biological Activity
3-Amino-4-(2,3-dichlorophenyl)butanoic acid	Similar but with different chlorine substitution	Modulates GABA receptors
3-Amino-4-(3,5-dichlorophenyl)butanoic acid	Contains chlorine atoms at different positions	Potentially similar effects on neurotransmission
4-Amino-2-(3-chlorophenyl)butanoic acid	Variation in the phenyl ring substitution	May exhibit different pharmacological properties